Cas no 35565-07-2 (7α-Methoxycephalotin Monosodium Salt)

• Product Name: 7α-Methoxycephalotin Monosodium Salt
• CAS No: 35565-07-2
• MF: C₁₇H₁₉N₂NaO₇S₂
• MW: 450.461733102798
• CID: 5730434
• Update Time: 2025-05-22

7α-Methoxycephalotin Monosodium Salt Chemical and Physical Properties

Names and Identifiers

• 7α-Methoxycephalotin Monosodium Salt
• -MethoxycephalotinMonosodiumSalt

• Inchi： 1S/C17H18N2O7S2.Na.H/c1-9(20)26-7-10-8-28-16-17(25-2,15(24)19(16)13(10)14(22)23)18-12(21)6-11-4-3-5-27-11;;/h3-5,16H,6-8H2,1-2H3,(H,18,21)(H,22,23);;/t16-,17+;;/m1../s1
• InChI Key： JNDPOLFDSOKODJ-LWPKXAGOSA-N
• SMILES： N([C@@]1(C(=O)N2C(=C(COC(=O)C)CS[C@]12[H])C(=O)O)OC)C(=O)CC1SC=CC=1.[NaH]

Additional information on 7α-Methoxycephalotin Monosodium Salt

7α-Methoxycephalotin Monosodium Salt: A Comprehensive Overview

CAS No 35565-07-2, commonly referred to as 7α-Methoxycephalotin Monosodium Salt, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the broader class of cephalosporin derivatives, which have been extensively studied for their antimicrobial properties. The monosodium salt form of this compound is particularly notable due to its enhanced solubility and bioavailability, making it a promising candidate for various therapeutic applications.

The structural elucidation of 7α-Methoxycephalotin Monosodium Salt has been a focal point of recent research. Its unique chemical structure, characterized by the presence of a methoxy group at the 7α position, contributes significantly to its pharmacokinetic properties. This modification not only enhances the compound's stability but also influences its interaction with bacterial cell walls, thereby improving its efficacy against a wide range of pathogens.

Recent studies have highlighted the potential of CAS No 35565-07-2 in combating multidrug-resistant bacterial strains. Researchers have demonstrated that this compound exhibits potent activity against gram-positive and gram-negative bacteria, including those resistant to conventional antibiotics. The mechanism of action involves the inhibition of peptidoglycan synthesis, a critical process in bacterial cell wall formation. This makes 7α-Methoxycephalotin Monosodium Salt a valuable asset in the fight against antibiotic resistance.

In terms of pharmacokinetics, the monosodium salt form of this compound has shown favorable absorption profiles in preclinical models. Its ability to dissolve readily in aqueous solutions facilitates efficient delivery to target sites within the body. Furthermore, studies on its metabolism and excretion have provided insights into its safety profile, indicating minimal toxicity and rapid clearance from the system.

The development of 7α-Methoxycephalotin Monosodium Salt as a therapeutic agent has also been supported by advancements in synthetic chemistry. Novel synthetic routes have been devised to optimize the production process, ensuring scalability and cost-effectiveness. These innovations are crucial for translating laboratory findings into clinically viable treatments.

In conclusion, CAS No 35565-07-2, or 7α-Methoxycephalotin Monosodium Salt, represents a significant advancement in antibiotic development. Its unique chemical properties, coupled with promising antimicrobial activity, position it as a potential solution to the growing challenge of antibiotic resistance. Continued research and development efforts are essential to fully harness its therapeutic potential and bring it closer to clinical application.